Cas no 483-77-2 (Calamenene)

• Product Name: Calamenene
• CAS No: 483-77-2
• Molecular Formula: C₁₅H₂₂
• Molecular Weight: 202.33518
• CID: 931928
• PubChem ID: 6429077

Calamenene Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-4-isopropyl-1,6-dimethylnaphthalene
• (-)-Calamenene
• (1S)-cis-Calamenene
• (1S,4S)-4-Isopropyl-1,6-dimethyl-1,2,3,4-tetrahydronaphthalene
• 4-Isopropyl-1,6-dimethyl-1,2,3,4-tetrahydronaphthalene
• Cadina-1,3,5-triene
• Calamenene
• cis-Calamenene
• L-calamenene
• Naphthalene, 1,2,3,4-tetrahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S)-
• Naphthalene, 1,2,3,4-tetrahydro-1,6-dimethyl-4-(1-methylethyl)-, (1R,4R)-rel-
• Calamenene, cis-(+/-)-
• IT SHOULD BE NOTED THAT cis-calamenene is eluted late vs trans-calamenene
• 1-S-cis-Calamenene
• CALAMENENE, CIS-(-)-
• PGTJIOWQJWHTJJ-STQMWFEESA-N
• (1S,4S)-1,2,3,4-TETRAHYDRO-1,6-DIMETHYL-4-(1-METHYLETHYL)NAPHTHALENE
• (1S,4S)-1,6-dimethyl-4-propan-2-yl-1,2,3,4-tetrahydronaphthalene
• Q63398612
• 1,2,3,4-tetrahydro-1,6-dimethyl-4(1-methylethyl)-(1s-cis)-naphthalene
• (7R,10R)-CALAMENENE
• DTXSID40880702
• UNII-R8O22WBF8L
• 72937-55-4
• UNII-5C6W67N6XM
• (+/-)-Cadina-1,3,5-triene
• DTXSID501042907
• CHEBI:218611
• R8O22WBF8L
• NAPHTHALENE, 1,6-DIMETHYL-4-(1-METHYLETHYL)-1,2,3,4-TETRAHYDRO-, (1S-Z)-
• NS00095902
• naphthalene, 1,2,3,4-tetrahydro-1,6-dimethyl-4- (1-methylethyl)-, (1S-cis)-
• (Z)-calamenene
• (1S-cis)-1,6-Dimethyl-4-(1-methylethyl)-1,2,3,4-tetrahydronaphthalene
• 5C6W67N6XM
• (1S,4S)-1,6-dimethyl-4-(propan-2-yl)-1,2,3,4-tetrahydronaphthalene
• (-)-CADINA-1,3,5-TRIENE
• 483-77-2
• CALAMENENE, (-)-
• 1S-CIS-CALAMENENE
• Naphthalene, 1,2,3,4-tetrahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S-cis)-
• cis-1,2,3,4-Tetrahydro-1,6-dimethyl-4-(1-methylethyl)-naphthalene; rel-(1R,4R)-1,2,3,4-Tetrahydro-1,6-dimethyl-4-(1-methylethyl)naphthalene; (+/-)-Cadina-1,3,5-triene; (+/-)-Calamenene; cis-Calamenene
• Rel-(1S,4S)-4-isopropyl-1,6-dimethyl-1,2,3,4-tetrahydronaphthalene
• (+/-)-cis-Calamenene (~7:1 ratio of cis/trans)

• InChIKey： PGTJIOWQJWHTJJ-STQMWFEESA-N
• Inchi： InChI=1S/C15H22/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5,7,9-10,12-13H,6,8H2,1-4H3/t12-,13-/m0/s1
• SMILES： CC1CCC(C2=C1C=CC(=C2)C)C(C)C

Computed Properties

• Exact Mass: 202.17226
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 202.172
• Heavy Atom Count: 15
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• Refractive Index: 1.503
• Boiling Point: 285°C at 760 mmHg
• Flash Point: 125.4°C
• Density: 0.9

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Osbornia octodonta
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids